Cas no 1149333-52-7 (5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine)

• Product Name: 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine
• CAS No: 1149333-52-7
• MF: C₁₁H₁₀Cl₂N₂S
• MW: 273.181499004364
• CID: 2114602
• Update Time: 2025-06-13

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorobenzyl)-4-methylthiazol-2-amine
• SBB084285
• 5-[(3,4-dichlorophenyl)methyl]-4-methyl-1,3-thiazole-2-ylamine
• 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine

• Inchi： 1S/C11H10Cl2N2S/c1-6-10(16-11(14)15-6)5-7-2-3-8(12)9(13)4-7/h2-4H,5H2,1H3,(H2,14,15)
• InChI Key： VXEOUHLPORAVMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1=C(C)N=C(N)S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine (CAS No. 1149333-52-7): A Comprehensive Overview

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine (CAS No. 1149333-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine.

Chemical Structure and Properties

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine is a thiazole derivative with a molecular formula of C₁₄H₁₂Cl₂N₂S and a molecular weight of 309.18 g/mol. The compound features a thiazole ring substituted with a 3,4-dichlorobenzyl group and a methyl group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the dichlorobenzyl moiety enhances the lipophilicity of the compound, which can be advantageous for cell membrane permeability and bioavailability.

The thiazole ring is known for its stability and ability to form hydrogen bonds, contributing to the overall stability and solubility of the molecule. Additionally, the amine group at the 2-position provides a site for further functionalization and modification, making 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine a versatile platform for drug design.

Synthesis Methods

The synthesis of 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine has been explored through various routes, each with its own advantages and limitations. One common approach involves the condensation of 2-aminothiazole with 3,4-dichlorobenzyl chloride in the presence of a base such as potassium carbonate. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

An alternative synthetic route involves the reaction of 2-chloroacetamide with thiourea to form 2-aminothiazole, followed by alkylation with 3,4-dichlorobenzyl chloride. This two-step process offers good yields and is amenable to large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using catalysts such as palladium or copper complexes.

Biological Activities

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine has been investigated for its potential biological activities in various preclinical studies. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For example, it has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer progression and other diseases.

In vitro studies have demonstrated that 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine can effectively inhibit HDAC activity at low micromolar concentrations. This inhibition leads to increased acetylation of histone proteins, which can alter gene expression patterns and induce apoptosis in cancer cells. Additionally, the compound has exhibited selective cytotoxicity against several cancer cell lines while showing minimal toxicity to normal cells.

Beyond its anti-cancer properties, 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine has also been studied for its potential neuroprotective effects. Preclinical research suggests that it can reduce oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation of 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine in clinical settings. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various cancers and neurological disorders. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with manageable side effects.

In addition to cancer and neurodegenerative diseases, there is growing interest in exploring the potential applications of 5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine in other therapeutic areas such as inflammatory diseases and metabolic disorders. The broad spectrum of biological activities exhibited by this compound suggests that it may have multiple targets and mechanisms of action.

Conclusion

5-(3,4-Dichlorobenzyl)-4-methylthiazol-2-amine (CAS No. 1149333-52-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further drug development efforts aimed at addressing unmet medical needs in various disease areas. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for future clinical applications.